Cas no 83678-67-5 (gadolinium 2,2',2''-[10-(carboxymethyl)-1,4,7,10-tetraazacyclododecane-1,4,7-triyl]triacetate)

• Product name: gadolinium 2,2',2''-[10-(carboxymethyl)-1,4,7,10-tetraazacyclododecane-1,4,7-triyl]triacetate
• CAS No: 83678-67-5
• MF: C₁₆H₂₅N₄O₈-₃^.Gd+₃
• MW: 558.6417
• CID: 1816477
• PubChem ID: 450231

gadolinium 2,2',2''-[10-(carboxymethyl)-1,4,7,10-tetraazacyclododecane-1,4,7-triyl]triacetate Chemical and Physical Properties

Names and Identifiers

• gadolinium 2,2',2''-[10-(carboxymethyl)-1,4,7,10-tetraazacyclododecane-1,4,7-triyl]triacetate
• gadolinium(3+),2-[4,7,10-tris(carboxylatomethyl)-1,4,7,10-tetrazacyclododec-1-yl]acetate
• 72573-82-1
• BCP28894
• Gd-DOTA;Gadolinium DOTA
• gadolinium(3+);2-[4,7,10-tris(carboxylatomethyl)-1,4,7,10-tetrazacyclododec-1-yl]acetate
• Q27144075
• Gadoterate
• Gadolinium-DOTA
• DTXSID001003675
• 83678-67-5
• MOLI000604

• Inchi： InChI=1S/C16H28N4O8.Gd/c21-13(22)9-17-1-2-18(10-14(23)24)5-6-20(12-16(27)28)8-7-19(4-3-17)11-15(25)26;/h1-12H2,(H,21,22)(H,23,24)(H,25,26)(H,27,28);/q;+3/p-4
• InChI Key： GFSTXYOTEVLASN-UHFFFAOYSA-J
• SMILES： C1CN(CCN(CCN(CCN1CC(=O)[O-])CC(=O)[O-])CC(=O)[O-])CC(=O)[O-].[Gd+3]

Computed Properties

• Exact Mass: 558.08352g/mol
• Monoisotopic Mass: 558.08352g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 425
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 174Ų